N-(4-fluorobenzyl)-2-(2-furyl)-4-quinolinecarboxamide

• IUPAC Name: N-[(4-fluorophenyl)methyl]-2-(furan-2-yl)quinoline-4-carboxamide
• InChI: InChI=1S/C21H15FN2O2/c22-15-9-7-14(8-10-15)13-23-21(25)17-12-19(20-6-3-11-26-20)24-18-5-2-1-4-16(17)18/h1-12H,13H2,(H,23,25)
• InChI Key: ORLRJBZVPFJGRE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=CC(=N2)C3=CC=CO3)C(=O)NCC4=CC=C(C=C4)F
• Molecular Formula: C21H15FN2O2
• Molecular Weight: 346.4 g/mol

Description

Synthesis Analysis

The synthesis of quinoline derivatives, including N-(4-fluorobenzyl)-2-(2-furyl)-4-quinolinecarboxamide, often involves condensation reactions, Friedel–Crafts acylation, and other specialized organic synthesis techniques. For instance, a practical one-step synthesis approach for related quinoline derivatives has been described, utilizing Friedel–Crafts benzylation in the presence of ZnCl2, highlighting the methodologies applicable to the synthesis of N-(4-fluorobenzyl)-2-(2-furyl)-4-quinolinecarboxamide (Izumi et al., 2007).

Molecular Structure Analysis

Quinoline derivatives are characterized by their complex molecular structures, which include aromatic rings, nitrogen atoms, and substituents such as fluorine, which significantly affect their electronic and spatial configuration. The molecular structure of N-(4-fluorobenzyl)-2-(2-furyl)-4-quinolinecarboxamide can be analyzed using techniques such as NMR, X-ray crystallography, and computational methods to understand its conformation, electronic distribution, and potential interaction sites (Polo-Cuadrado et al., 2021).

Chemical Reactions and Properties

Quinoline derivatives undergo a variety of chemical reactions, including electrophilic substitution, nucleophilic substitution, and addition reactions. The presence of a fluorobenzyl group and a furyl group in N-(4-fluorobenzyl)-2-(2-furyl)-4-quinolinecarboxamide may influence its reactivity, making it a suitable candidate for further functionalization or as a key intermediate in the synthesis of more complex molecules (Aleksandrov et al., 2011).

Physical Properties Analysis

The physical properties of N-(4-fluorobenzyl)-2-(2-furyl)-4-quinolinecarboxamide, such as melting point, boiling point, solubility, and crystal structure, can be determined experimentally. These properties are crucial for its handling, formulation, and application in various domains. The crystal structure and physical properties are often studied using techniques like differential scanning calorimetry (DSC), thermogravimetric analysis (TGA), and X-ray diffraction (XRD) to assess its stability, solubility, and potential applications (Polo-Cuadrado et al., 2021).

Chemical Properties Analysis

The chemical properties of N-(4-fluorobenzyl)-2-(2-furyl)-4-quinolinecarboxamide, including acidity, basicity, reactivity towards various reagents, and its behavior under different conditions, are influenced by its functional groups and molecular structure. Studies on similar quinoline derivatives provide insights into how these compounds interact with biological targets, their stability under physiological conditions, and their reactivity in synthetic routes (Gracheva et al., 1982).